Cas no 328023-11-6 (3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole)

3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole structure
328023-11-6 structure
Product Name:3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole
CAS No:328023-11-6
MF:C13H12N4S
MW:256.3262
MDL:MFCD02369534
CID:2601311
PubChem ID:5731061
Update Time:2024-10-31

3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole Chemical and Physical Properties

Names and Identifiers

    • Rbin-1
    • Ribozinoindole-1
    • 3-(2-methylprop-2-enylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole
    • 3-((2-methylallyl)thio)-5H-[1,2,4]triazino[5,6-b]indole
    • 3-[(2-methyl-2-propenyl)sulfanyl]-5H-[1,2,4]triazino[5,6-b]indole
    • 3-[(2-methylprop-2-en-1-yl)sulfanyl]-5H-[1,2,4]triazino[5,6-b]indole
    • Ribozinoindole
    • Cambridge id 6586001
    • Oprea1_055307
    • Oprea1_424450
    • IFLab1_004445
    • HMS1424K01
    • s8376
    • STK943815
    • IDI1_
    • AKOS001040674
    • CS-6068
    • BS-16522
    • CHEBI:142676
    • EN300-1709005
    • AF-399/40886150
    • 3-[(2-methylprop-2-en-1-yl)thio]-5H-[1,2,4]triazino[5,6-b]indole
    • CHEMBL5189862
    • DTXSID101174134
    • HY-100816
    • 328023-11-6
    • AC-33041
    • SR-01000446792
    • C74669
    • SR-01000446792-1
    • EX-A2521
    • 3-[(2-Methyl-2-propen-1-yl)thio]-5H-1,2,4-triazino[5,6-b]indole
    • DA-77361
    • AB00111085-01
    • IDI1_010200
    • Z54360651
    • SCHEMBL19933072
    • GLXC-10139
    • 3-(2-Methylallylthio)-5H-[1,2,4]triazino[5,6-b]indole
    • CCG-107541
    • 3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole
    • MDL: MFCD02369534
    • Inchi: 1S/C13H12N4S/c1-8(2)7-18-13-15-12-11(16-17-13)9-5-3-4-6-10(9)14-12/h3-6H,1,7H2,2H3,(H,14,15,17)
    • InChI Key: LPCWHNSRTRBKBO-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C(=C([H])[H])C([H])([H])[H])C1N=NC2=C(N=1)N([H])C1=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 256.07826757g/mol
  • Monoisotopic Mass: 256.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 79.8

Experimental Properties

  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.056 g/l) (25 º C),

3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole Security Information

3-(2-Methyl-2-propen-1-yl)thio-5H-1,2,4-triazino5,6-bindole Pricemore >>

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